Csf1R-IN-2

• IUPAC Name: (11S)-16-amino-2-ethyl-6-fluoro-11-methyl-14-oxo-10-oxa-2,13,17,18,21-pentazatetracyclo[13.5.2.04,9.018,22]docosa-1(21),4(9),5,7,15(22),16,19-heptaene-5-carbonitrile
• InChI: InChI=1S/C20H20FN7O2/c1-3-27-10-13-12(8-22)14(21)4-5-15(13)30-11(2)9-24-20(29)17-18(23)26-28-7-6-16(27)25-19(17)28/h4-7,11H,3,9-10H2,1-2H3,(H2,23,26)(H,24,29)/t11-/m0/s1
• InChI Key: UUDPUQDMSHQSKH-NSHDSACASA-N
• Canonical SMILES: CCN1CC2=C(C=CC(=C2C#N)F)OC(CNC(=O)C3=C4N=C1C=CN4N=C3N)C
• Isomeric SMILES: CCN1CC2=C(C=CC(=C2C#N)F)O[C@H](CNC(=O)C3=C4N=C1C=CN4N=C3N)C
• Molecular Formula: C20H20FN7O2
• Molecular Weight: 409.4 g/mol
• CAS No.: 2271119-26-5

Description

Elzovantinib is a novel, orally bioavailable multi-targeted kinase inhibitor with a unique macrocyclic structure. It targets the MET, SRC, and colony-stimulating factor 1 receptor kinases. This compound is currently being evaluated in clinical trials for its efficacy in treating advanced solid tumors with genetic alterations in MET .

Scientific Research Applications

Elzovantinib has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying kinase inhibition and macrocyclic structure synthesis.

Biology: Investigated for its effects on cellular signaling pathways and tumor microenvironment modulation.

Medicine: Evaluated in clinical trials for treating various cancers, including non-small cell lung cancer, gastric cancer, and colorectal carcinoma

Industry: Potential applications in developing targeted cancer therapies and personalized medicine approaches.

Mechanism of Action

CSF1R is a transmembrane tyrosine kinase receptor that is essential for microglia proliferation, differentiation, and survival. Small molecule inhibitors targeting CSF1R result in a swift and effective depletion of microglia in rodents. Moreover, discontinuation of the inhibitors is sufficient for microglia repopulation.

Safety and Hazards

CSF1R-IN-2 is considered toxic and is a moderate to severe irritant to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

CSF1R inhibitors have shown beneficial effects in preclinical neurodegenerative disease models. Research using CSF1R inhibitors has now been extended into non-human primates and humans. Future work needs to address the optimal CSF1R targeting combinations and sequences that secure the most clinical benefit.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of elzovantinib involves multiple steps, including the formation of its macrocyclic structure. The detailed synthetic route and specific reaction conditions are proprietary and not publicly disclosed. it typically involves organic synthesis techniques such as cyclization, coupling reactions, and purification steps.

Industrial Production Methods: Industrial production of elzovantinib would likely involve large-scale organic synthesis processes, ensuring high purity and yield. This includes the use of automated reactors, stringent quality control measures, and adherence to Good Manufacturing Practices (GMP).

Chemical Reactions Analysis

Types of Reactions: Elzovantinib undergoes various chemical reactions, primarily involving its kinase inhibition activity. These reactions include:

Oxidation: Elzovantinib can undergo oxidative metabolism in the liver.

Reduction: Reduction reactions may occur under specific conditions, altering its pharmacokinetic properties.

Substitution: Substitution reactions can modify its functional groups, potentially enhancing its efficacy or reducing side effects.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as cytochrome P450 enzymes.

Reduction: Reducing agents like hydrogen gas or metal catalysts.

Substitution: Reagents like halides or nucleophiles under controlled conditions.

Major Products: The major products formed from these reactions are typically metabolites that are either excreted or further processed in the body.

Comparison with Similar Compounds

Crizotinib: Another MET inhibitor but with a different structure and spectrum of activity.

Cabozantinib: Targets MET and vascular endothelial growth factor receptor 2, used in treating renal cell carcinoma.

Tepotinib: A selective MET inhibitor with applications in non-small cell lung cancer.

Uniqueness of Elzovantinib: Elzovantinib’s uniqueness lies in its macrocyclic structure, which provides enhanced stability and specificity. Its ability to target multiple kinases (MET, SRC, and colony-stimulating factor 1 receptor) simultaneously offers a broader therapeutic potential compared to other single-target inhibitors .